Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate chemical structure analysis
Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate chemical structure analysis
Structural Analysis, Synthesis Logic & Quality Control
Executive Summary
Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate (CAS: 1363380-69-1) is a critical heterocyclic building block utilized in the synthesis of advanced pharmaceutical agents, particularly tyrosine kinase inhibitors (e.g., FGFR, VEGFR targets).[1][2][3][4][5][6][7] Its structural integrity is defined by the specific regiochemistry of the N-methylation at position 1 and the oxidative state of the C6-amino group. This guide provides a comprehensive technical framework for the structural elucidation, impurity profiling, and quality control of this intermediate, designed for medicinal chemists and analytical scientists.
Synthesis & Impurity Origin Analysis
To design a robust analytical protocol, one must understand the genesis of the molecule. The synthesis typically proceeds via the functionalization of a nitro-indazole precursor.
1.1 Synthetic Pathway
The most common route involves the methylation of 6-nitro-1H-indazole-3-carboxylic acid (or its ester), followed by the reduction of the nitro group.
Critical Regioselectivity Challenge: Indazoles are tautomeric. Alkylation of the 1H-indazole can occur at N1 (thermodynamically favored) or N2 (kinetically favored under certain conditions). Differentiating the 1-methyl (desired) from the 2-methyl (impurity) isomer is the primary analytical objective.
Figure 1: Synthetic workflow highlighting the origin of regioisomeric impurities.
Structural Elucidation Strategy
The confirmation of the structure relies on distinguishing the N-methyl position and verifying the reduction of the nitro group.
2.1 Nuclear Magnetic Resonance (NMR) Analysis
The N1-methyl isomer is distinguished from the N2-methyl isomer by the chemical shift of the methyl group and the NOE (Nuclear Overhauser Effect) interactions.
Expected 1H NMR Data (DMSO-d6, 400 MHz):
| Position | Type | Approx. Shift ( | Multiplicity | Assignment Logic |
| N1-CH3 | Alkyl | 4.05 - 4.15 | Singlet (3H) | Diagnostic. N1-Me is typically deshielded compared to N2-Me. |
| COOCH3 | Ester | 3.85 - 3.90 | Singlet (3H) | Methyl ester protons. |
| H4 | Arom | 7.80 - 7.90 | Doublet ( | Peri-position to carbonyl, deshielded. |
| H5 | Arom | 6.60 - 6.70 | dd ( | Shielded by adjacent C6-amino group (ortho-effect). |
| H7 | Arom | 6.50 - 6.60 | Doublet ( | Strongly shielded by C6-amino; NOE expected with N1-Me. |
| NH2 | Amine | 5.00 - 6.00 | Broad Singlet (2H) | Exchangeable; confirms reduction of nitro group. |
Critical NOE Experiment:
-
Irradiation of N1-CH3 (~4.10 ppm): Should show NOE enhancement of the H7 proton (~6.55 ppm).
-
Contrast: If the molecule were the N2-methyl isomer, irradiation of N-Me would show NOE enhancement of H3 (if no ester were present) or no significant aromatic enhancement compared to the H7 proximity.
2.2 Mass Spectrometry (LC-MS)
-
Molecular Formula: C
H N O [8] -
Exact Mass: 205.09
-
Ionization (ESI+): [M+H]
= 206.1 -
Fragmentation Pattern:
-
Loss of -OCH
(31 Da) Acylium ion. -
Loss of -COOCH
(59 Da) Indazole core.
-
2.3 Infrared Spectroscopy (FT-IR)
-
Amine (NH
): Doublet absorption ~3350–3450 cm (asymmetric/symmetric stretch). -
Ester (C=O): Strong band ~1710–1725 cm
. -
Indazole (C=N/C=C): ~1620, 1580 cm
.
Quality Control & Impurity Profiling
To ensure the material is suitable for drug development, specific impurities must be monitored.
3.1 HPLC Method Parameters (Reverse Phase)
This method separates the polar amino-indazole from the lipophilic precursors and regioisomers.
-
Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm).
-
Mobile Phase A: 0.1% Formic Acid in Water.
-
Mobile Phase B: Acetonitrile.[9]
-
Gradient: 5% B to 95% B over 20 minutes.
-
Detection: UV at 254 nm (aromatic) and 310 nm (indazole conjugation).
3.2 Impurity Markers
| Impurity Name | Origin | RRT (Relative Retention Time) | Detection |
| 6-Nitro Precursor | Incomplete Reduction | > 1.0 (Late eluting) | UV (Distinct nitro absorbance) |
| N2-Methyl Isomer | Regioselectivity Defect | ~0.9 - 1.1 (Close eluting) | Requires resolution check |
| Hydrolyzed Acid | Ester Hydrolysis | < 0.5 (Early eluting) | MS (M+H = 192) |
Analytical Logic Workflow
The following decision tree illustrates the step-by-step verification process for a batch of Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate.
Figure 2: Analytical decision tree for structural confirmation and batch release.
References
-
National Center for Biotechnology Information. (2024). Synthesis and biological evaluation of indazole derivatives. PubChem. Retrieved February 13, 2026, from [Link]
-
Lefebvre, V., Cailly, T., Fabis, F., & Rault, S. (2010). General and Efficient Synthesis of 3-Aminoindazoles. The Journal of Organic Chemistry. Retrieved February 13, 2026, from [Link]
-
PrepChem. (n.d.). Synthesis of 1-Methyl-1H-indazole-3-carboxylic acid methyl ester. Retrieved February 13, 2026, from [Link]
-
MDPI. (2020). Microwave-Assisted Synthesis of Indole/Indazole Carboxylates. Molecules. Retrieved February 13, 2026, from [Link]
Sources
- 1. prepchem.com [prepchem.com]
- 2. methyl 6-amino-1-methyl-1H-indazole-3-carboxylate - CAS:1363380-69-1 - 广州甄皓贸易有限公司官网 [zhenhaomall.com]
- 3. Page loading... [wap.guidechem.com]
- 4. Methyl 6-amino-1-methyl-1H-indazole-3-carboxylate | 1363380-69-1 [chemicalbook.com]
- 5. pubs.acs.org [pubs.acs.org]
- 6. derpharmachemica.com [derpharmachemica.com]
- 7. rsc.org [rsc.org]
- 8. 1363380-69-1,Methyl 6-Amino-1-methyl-1H-indazole-3-carboxylate-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技(上海)有限公司 [accelachem.com]
- 9. Microwave-Assisted Synthesis of 2-Methyl-1H-indole-3-carboxylate Derivatives via Pd-Catalyzed Heterocyclization [mdpi.com]
